Cas no 18518-83-7 (Propanenitrile, 2-[(4-chlorophenyl)thio]-2-methyl-)

• Product Name: Propanenitrile, 2-[(4-chlorophenyl)thio]-2-methyl-
• CAS No: 18518-83-7
• MF: C₁₀H₁₀ClNS
• MW: 211.711100101471
• CID: 1378516
• PubChem ID: 18349687
• Update Time: 2025-04-20

Propanenitrile, 2-[(4-chlorophenyl)thio]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 2-[(4-chlorophenyl)thio]-2-methyl-
• 2-(4-chlorophenyl)sulfanyl-2-methylpropanenitrile
• 2-[(4-Chlorophenyl)sulfanyl]-2-methylpropanenitrile
• 18518-83-7
• SCHEMBL7879539
• DTXSID60592991
• AKOS015486329

• Inchi： 1S/C10H10ClNS/c1-10(2,7-12)13-9-5-3-8(11)4-6-9/h3-6H,1-2H3
• InChI Key： MARVOSBVCBWWNB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC(C#N)(C)C

Computed Properties

• Exact Mass: 277.04426
• Monoisotopic Mass: 211.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 41.61